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Compound of Interest

1-Propanesulfonic acid, 3-(bis(2-
Compound Name:
hydroxyethyl)amino)-2-hydroxy-

Cat. No. B1221597

Safe Disposal of 1-Propanesulfonic Acid, 3-(bis(2-
hydroxyethyl)amino)-2-hydroxy-

Proper disposal of 1-Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy- is
crucial for maintaining laboratory safety and environmental compliance. While this compound
may not be classified as hazardous under GHS criteria in all reports, it is prudent to handle it
with care, recognizing that one report indicates it may cause skin irritation.[1] Adherence to
established protocols for chemical waste management is essential.

Chemical and Physical Properties

For safe handling and disposal, it is important to be aware of the chemical and physical
properties of the substance.
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Property Value
Molecular Formula C7H17NO6S
Molecular Weight 243.28 g/mol
Appearance White solid
Melting Point 226 °C

pKa 8.1-8.55

Disposal Protocol

The following step-by-step procedure should be followed for the disposal of 1-Propanesulfonic
acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy-.

1. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate personal
protective equipment:

Eye Protection: Chemical safety goggles or glasses.

» Hand Protection: Compatible chemical-resistant gloves.

» Body Protection: A lab coat or other protective clothing to prevent skin contact.
2. Waste Collection and Storage

e Segregation: Do not mix 1-Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-
hydroxy- with other waste streams unless explicitly instructed to do so by your institution's
environmental health and safety (EHS) office.

o Container: Collect the waste in a clean, dry, and properly sealed container that is compatible
with the chemical. Ensure the container is tightly closed to prevent leaks or spills.

o Labeling: Clearly label the waste container with the full chemical name: "1-Propanesulfonic
acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy-", and any other required hazard
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information.
3. Disposal Procedure
Waste material must be disposed of in accordance with national and local regulations.

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office or
equivalent department to obtain specific guidance on the disposal of this chemical. They will
be familiar with local and national regulations.

o Licensed Waste Disposal Service: Arrange for the collection and disposal of the chemical
waste through a licensed and reputable hazardous waste disposal company.

e Do Not Dispose in General Waste or Drains: This chemical should not be disposed of in the
general trash or poured down the drain.

4. Accidental Spills
In the event of a spill:

e Evacuate and Ventilate: If necessary, evacuate the immediate area and ensure adequate
ventilation.

o Containment: For solid spills, sweep up the material. For liquid spills, absorb the material
with an inert absorbent.

» Collection: Place the contained material into a suitable, labeled container for disposal as
chemical waste.[2]

o Decontamination: Clean the spill area thoroughly.

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of 1-
Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy-.
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Caption: Disposal workflow for 1-Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-
hydroxy-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-hydroxy- | CTH17NOG6S | CID
100210 - PubChem [pubchem.ncbi.nim.nih.gov]

e 2. 3-[[2-Hydroxy-1,1-bis(hydroxymethyl)ethyllJamino]-1-propanesulfonic acid(29915-38-
6)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]

 To cite this document: BenchChem. [1-Propanesulfonic acid, 3-(bis(2-hydroxyethyl)amino)-2-
hydroxy- proper disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1221597#1-propanesulfonic-acid-3-bis-2-
hydroxyethyl-amino-2-hydroxy-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

